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In the realm of advanced material science, the quest for superior barrier coatings is paramount
for the protection of sensitive components in sectors ranging from electronics to medical
devices. Among the leading technologies are Parylene D, a chemical vapor deposited polymer,
and ultra-thin films deposited by Atomic Layer Deposition (ALD). This guide provides a detailed
comparison of the barrier properties of these two materials, supported by experimental data
and standardized testing protocols, to assist researchers, scientists, and drug development
professionals in making informed material selection decisions.

Executive Summary

Both Parylene D and ALD films offer exceptional barrier properties against moisture and
gases. Parylene D, a chlorinated poly(p-xylylene) polymer, is known for its uniform, pinhole-
free conformal coatings. Atomic Layer Deposition is a technique for depositing highly
conformal, ultra-thin films with atomic-level precision. The choice between these two materials
often depends on the specific application requirements, including the necessary thickness, the
sensitivity of the substrate to temperature, and the desired level of barrier performance. ALD
generally provides a superior barrier at much thinner layers, making it ideal for miniaturized
devices.

Quantitative Barrier Performance

The barrier properties of Parylene D and ALD coatings are typically quantified by their Water
Vapor Transmission Rate (WVTR) and Gas Permeability. The following tables summarize key
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performance data gathered from various studies. It is crucial to note that direct comparison can
be challenging due to variations in testing conditions such as temperature and relative humidity.

Table 1: Water Vapor Transmission Rate (WVTR) Comparison

. . Test WVTR
Material Thickness Test Method o
Conditions (g/m?/day)

0.09 (normalized
Parylene D Not Specified Not Specified Not Specified to g-mm/mz2-day)

[1]
ALD (Al20s) 25 nm Ca Test 38°C, 85% RH 1.7 x 10-5[2][3]
ALD (Al203) 25 nm Ca Test 60°C, 85% RH 6.5 x 10~5[2][3]
ALD (Al203) =210 nm Ca Test 38°C, 85% RH <5 x 1073[1]

Table 2: Gas Permeability Comparison

Permeability

Test
Material Gas Test Method . (cc-mm/m?-day
Conditions
-atm)
Parylene D N2 ASTM D1434 25°C 1.8[4]
Parylene D 02 ASTM D1434 25°C 12.6[4]
Parylene D CO2 ASTM D1434 25°C 5.1[4]
Below detection
ALD (Al203) O2 Not Specified 23°C, 50% RH limit for films = 5

nm

Deposition Processes

The method of deposition significantly influences the final properties of the barrier coating.
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Deposition process comparison.

Parylene D is deposited using a chemical vapor deposition (CVD) process where a solid dimer
is vaporized, pyrolyzed into a monomer, and then deposited onto a substrate at room
temperature where it polymerizes.[5] This process results in a highly conformal and uniform

coating.

ALD is a more controlled, layer-by-layer deposition technique. It involves sequential, self-
limiting surface reactions of gaseous precursors. Each cycle of precursor exposure and purging
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deposits a single atomic layer, allowing for precise thickness control and exceptional
conformality.[6]

Experimental Methodologies

Accurate and reproducible measurement of barrier properties is critical for comparing different
materials. The following are summaries of the standard experimental protocols used to test
Parylene D and ALD films.

Water Vapor Transmission Rate (WVTR) Testing

ASTM E96/E96M: Standard Test Methods for Water Vapor Transmission of Materials

This standard describes two primary methods for measuring WVTR: the Desiccant Method (Dry
Cup) and the Water Method (Wet Cup).

¢ Principle: A test specimen is sealed over the opening of a test dish containing either a
desiccant or water. The assembly is then placed in a controlled atmosphere. The rate of
water vapor movement through the specimen is determined by periodically weighing the dish
to measure the gain or loss of water.[7]

o Apparatus: Test dishes, a controlled environmental chamber, and a precision analytical
balance are required.

e Procedure (Desiccant Method):

[e]

A desiccant (e.g., anhydrous calcium chloride) is placed in the test dish.
o The specimen is sealed to the dish.
o The initial weight of the assembly is recorded.

o The assembly is placed in a controlled environment (e.g., 23°C and 50% relative
humidity).

o The assembly is weighed at regular intervals until a constant rate of weight gain is
achieved.
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e Calculation: The WVTR is calculated from the rate of weight change, the area of the
specimen, and the vapor pressure difference across the specimen.

The Calcium (Ca) Test for Ultra-High Barriers (ALD)

For materials with extremely low permeability like ALD films, the gravimetric methods are often
not sensitive enough. The Ca test is a more sensitive alternative.[3][9]

e Principle: A thin film of calcium is deposited onto a substrate and then encapsulated by the
barrier film being tested. As water vapor permeates through the barrier, it corrodes the
calcium, changing its electrical resistance or optical transparency. The rate of this change is
proportional to the WVTR.[9]

o Apparatus: A vacuum deposition system for the calcium film, a controlled environment
chamber, and equipment to measure either electrical resistance or optical transmission.

e Procedure (Optical Method):

[e]

A thin, semi-transparent layer of calcium is deposited on a glass substrate.

o

The barrier coating is applied over the calcium.

[¢]

The sample is exposed to a controlled high-humidity and temperature environment (e.g.,
38°C and 85% RH).[1][2][3]

[¢]

The change in optical transmission through the calcium film is monitored over time as it
reacts with water vapor and becomes transparent calcium oxide/hydroxide.

o Calculation: The WVTR is calculated from the rate of change in the transparent area of the
calcium film.

Gas Permeability Testing
ASTM D1434: Standard Test Method for Determining Gas Permeability Characteristics of

Plastic Film and Sheeting

This standard provides methods to measure the steady-state transmission rate of a gas
through plastics.
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 Principle: A film specimen is mounted as a barrier between two chambers in a gas
transmission cell. One chamber is filled with the test gas at a specific pressure, and the other
is at a lower pressure. The quantity of gas that permeates through the film over a given time
is measured.[10][11][12]

o Apparatus: A gas transmission cell, pressure monitoring equipment, and a system to control
gas flow and temperature.

e Procedure (Manometric Method):

[¢]

The film is mounted in the gas transmission cell.

[e]

The low-pressure side of the cell is evacuated.

o

The test gas is introduced into the high-pressure side.

[¢]

The pressure increase on the low-pressure side is measured over time as the gas
permeates through the film.

o Calculation: The gas transmission rate (GTR) is calculated from the rate of pressure change,
the volume of the low-pressure side, the area of the specimen, and the pressure difference
across the specimen.

Workflow for Barrier Property Comparison

The following diagram illustrates the logical workflow for comparing the barrier properties of
Parylene D and ALD coatings.
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Barrier property comparison workflow.

Conclusion

Both Parylene D and ALD offer high-performance barrier solutions. Parylene D provides a
robust and reliable barrier with a well-established deposition process. ALD, on the other hand,
excels in providing an even superior barrier at significantly reduced thicknesses, which is a
critical advantage for the ever-shrinking dimensions of modern electronics and medical
implants. The choice between the two will ultimately be dictated by the specific requirements of
the application, including the level of barrier performance needed, thickness constraints, and
cost considerations. For applications demanding the utmost in barrier performance and minimal
coating thickness, ALD presents a compelling option. For applications where a slightly thicker
but still highly effective and more established coating is sufficient, Parylene D remains a strong
contender.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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